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Compound of Interest

Compound Name: THP-SS-PEG1-Tos

Cat. No.: B611363 Get Quote

Essential Safety and Handling Guide for THP-
SS-PEG1-Tos
This guide provides crucial safety and logistical information for handling THP-SS-PEG1-Tos, a

cleavable 1-unit PEG ADC linker used in the synthesis of antibody-drug conjugates (ADCs).[1]

[2] Researchers, scientists, and drug development professionals should adhere to these

procedures to ensure laboratory safety and proper chemical management.

Disclaimer: No specific Safety Data Sheet (SDS) for THP-SS-PEG1-Tos was found during this

search. The following information is based on general best practices for handling similar

chemical compounds, including PEGylated, tosylated, and disulfide-containing molecules, as

well as antibody-drug conjugate linkers.[3][4][5] It is imperative to obtain the SDS from your

supplier for comprehensive and specific safety information.
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Property Value Source

CAS Number 1807512-37-3

Molecular Formula C16H24O5S3

Molecular Weight 392.6 g/mol

Appearance
Varies; may be a solid, wax-

like solid, or viscous liquid

Purity Typically ≥95% or 98%

Storage Conditions

-20°C, under an inert

atmosphere (Nitrogen or

Argon), protected from light

Shipping Conditions

Typically shipped at ambient

temperature; evaluation

samples may be shipped with

blue ice

Personal Protective Equipment (PPE)
Given that THP-SS-PEG1-Tos is a component used in the synthesis of highly potent ADCs,

stringent PPE is required to minimize exposure.
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PPE Category Item Specification and Use

Hand Protection Double Gloves

Two layers of nitrile, latex, or

neoprene gloves. Change

gloves immediately if

contaminated.

Eye Protection Safety Goggles or Face Shield

Use chemical splash goggles

or a face shield that meets

appropriate government

standards (e.g., NIOSH in the

US or EN 166 in the EU).

Body Protection Laboratory Coat
Standard lab coat for general

use.

Chemical Protective Clothing

Required for tasks with a

higher risk of splashing or

aerosol generation.

Respiratory Protection Fume Hood or Respirator

All handling of the solid

compound or solutions should

be performed in a certified

chemical fume hood. For high-

risk tasks or in the absence of

a fume hood, a NIOSH-

approved respirator may be

necessary.

Operational Plan: Handling and Storage
Engineering Controls:

Work in a well-ventilated laboratory.

Use a certified chemical fume hood for all weighing, reconstituting, and aliquoting activities to

avoid inhalation of any dust or aerosols.
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For large-scale operations or when handling highly potent ADCs synthesized with this linker,

consider the use of an isolator or glove box.

Receiving and Storage:

Upon receipt, inspect the container for any damage or leaks.

Store the container at -20°C in a dark, dry place under an inert atmosphere like nitrogen or

argon.

PEG derivatives are sensitive to light and oxidation.

Preparation of Stock Solutions:

Before opening, allow the vial to slowly warm to room temperature to prevent moisture

condensation.

Open the vial in a chemical fume hood.

Weigh the desired amount of THP-SS-PEG1-Tos quickly as PEG compounds can be

hygroscopic.

Dissolve in an appropriate anhydrous solvent such as DMSO, DMF, chloroform, or

dichloromethane.

To aid dissolution, the tube may be warmed to 37°C and sonicated in an ultrasonic bath.

After use, flush the vial with a dry, inert gas (nitrogen or argon) before sealing tightly.

Store stock solutions in small, single-use aliquots at -20°C or -80°C to avoid repeated freeze-

thaw cycles. Stock solutions stored at -20°C should be used within one month, and those at

-80°C within six months.

Disposal Plan
All waste containing THP-SS-PEG1-Tos must be treated as hazardous chemical waste and

disposed of according to institutional and local regulations.
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Waste Segregation:

Solid Waste: Collect any contaminated lab supplies (e.g., pipette tips, tubes, gloves) in a

designated, labeled hazardous waste container.

Liquid Waste:

Collect unused solutions and rinsates in a clearly labeled, sealed hazardous waste

container.

Do not dispose of this chemical down the drain. Many organic compounds and their

derivatives are prohibited from sewer disposal.

Aqueous and organic waste should be collected separately.

Decontamination:

Decontaminate work surfaces with an appropriate solvent and then soap and water.

For spills, absorb the material with an inert absorbent and place it in a sealed container for

hazardous waste disposal.
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Workflow for Handling THP-SS-PEG1-Tos
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Caption: Workflow for the safe handling and disposal of THP-SS-PEG1-Tos.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. medchemexpress.com [medchemexpress.com]

2. books.rsc.org [books.rsc.org]

3. Safety and Innovation: Navigating the Challenges of Antibody-Drug Conjugates - Wiley
Science and Engineering Content Hub [content.knowledgehub.wiley.com]

4. creativepegworks.com [creativepegworks.com]

5. How To Safely Handle Your Antibody Drug Conjugate [bioprocessonline.com]

To cite this document: BenchChem. [Personal protective equipment for handling THP-SS-
PEG1-Tos]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b611363#personal-protective-equipment-for-handling-
thp-ss-peg1-tos]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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